Cas no 53405-10-0 (1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide)

1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide structure
53405-10-0 structure
Product Name:1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide
CAS No:53405-10-0
MF:C14H20BrN
MW:282.219303131104
CID:1582609
PubChem ID:11076886
Update Time:2025-04-21

1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide
    • 1-benzyl-1-azoniabicyclo[2.2.2]octane,bromide
    • benzylquinuclidiniumbromide
    • 53405-10-0
    • SCHEMBL6889492
    • DTXSID50454413
    • AKOS000425086
    • Inchi: 1S/C14H20N.BrH/c1-2-4-14(5-3-1)12-15-9-6-13(7-10-15)8-11-15;/h1-5,13H,6-12H2;1H/q+1;/p-1
    • InChI Key: LMHLTCQNQDSATH-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]12(CC3C=CC=CC=3)CCC(CC1)CC2

Computed Properties

  • Exact Mass: 260.9214
  • Monoisotopic Mass: 281.07791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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